Cas no 865432-10-6 (tert-Butyl 3-(2-chloroacetamido)pyrrolidine-1-carboxylate)

• Product Name: tert-Butyl 3-(2-chloroacetamido)pyrrolidine-1-carboxylate
• CAS No: 865432-10-6
• MF: C₁₁H₁₉ClN₂O₃
• MW: 262.733162164688
• MDL: MFCD21093029
• CID: 2092066
• PubChem ID: 66564630
• Update Time: 2025-05-20

tert-Butyl 3-(2-chloroacetamido)pyrrolidine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• tert-Butyl 3-(2-chloroacetamido)pyrrolidine-1-carboxylate
• tert-butyl 3-[(2-chloroacetyl)amino]pyrrolidine-1-carboxylate
• tert-Butyl3-(2-chloroacetamido)pyrrolidine-1-carboxylate
• SCHEMBL5118879
• 865432-10-6
• AKOS024463126
• 3-(2-Chloro-acetylamino)-pyrrolidine-1-carboxylic acid tert-butyl ester
• DB-088168
• YNQPVKUFUAKAJC-UHFFFAOYSA-N
• A1-69968
• SB46597
• SB46591

• MDL： MFCD21093029
• Inchi： 1S/C11H19ClN2O3/c1-11(2,3)17-10(16)14-5-4-8(7-14)13-9(15)6-12/h8H,4-7H2,1-3H3,(H,13,15)
• InChI Key： YNQPVKUFUAKAJC-UHFFFAOYSA-N
• SMILES： ClCC(NC1CN(C(=O)OC(C)(C)C)CC1)=O

Computed Properties

• Exact Mass: 262.1084202g/mol
• Monoisotopic Mass: 262.1084202g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 6
• Complexity: 302
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 58.6Ų

Additional information on tert-Butyl 3-(2-chloroacetamido)pyrrolidine-1-carboxylate

tert-Butyl 3-(2-chloroacetamido)pyrrolidine-1-carboxylate: A Comprehensive Overview

tert-Butyl 3-(2-chloroacetamido)pyrrolidine-1-carboxylate (CAS No. 865432-10-6) is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound, with its unique structural features, has garnered attention due to its potential applications in drug development and material science. The molecule consists of a pyrrolidine ring, which is a five-membered cyclic secondary amine, substituted with a tert-butyl group and a 2-chloroacetamido group. These substituents contribute to the compound's chemical reactivity and biological activity.

The tert-butyl group is a bulky substituent that can influence the steric environment around the pyrrolidine ring, potentially affecting the compound's solubility and bioavailability. The 2-chloroacetamido group, on the other hand, introduces a chlorine atom into the structure, which can enhance the compound's reactivity in certain chemical reactions. This combination of functional groups makes tert-butyl 3-(2-chloroacetamido)pyrrolidine-1-carboxylate a versatile molecule with diverse applications.

Recent studies have explored the use of this compound in medicinal chemistry, particularly in the design of bioactive molecules. For instance, researchers have investigated its role as a building block for constructing complex molecular architectures. The pyrrolidine ring is known for its ability to form hydrogen bonds, which is crucial for drug-receptor interactions. The presence of the tert-butyl group further enhances the molecule's stability and lipophilicity, making it an attractive candidate for drug delivery systems.

In terms of synthesis, tert-butyl 3-(2-chloroacetamido)pyrrolidine-1-carboxylate can be prepared through various routes, including nucleophilic substitution and amide bond formation. These methods leverage the reactivity of chloroacetic acid derivatives and pyrrolidine precursors to construct the desired product. The choice of synthetic pathway depends on factors such as yield, cost-effectiveness, and scalability.

From a pharmacological perspective, this compound has shown promise in preclinical studies as a potential modulator of enzyme activity. Its ability to interact with biological targets makes it a valuable tool in understanding disease mechanisms at the molecular level. Additionally, recent advancements in computational chemistry have enabled researchers to predict the binding affinity of this compound to various protein targets, further elucidating its potential therapeutic applications.

Another area of interest lies in the environmental impact of tert-butyl 3-(2-chloroacetamido)pyrrolidine-1-carboxylate. Studies have examined its biodegradation pathways and toxicity profiles to assess its safety for industrial and pharmaceutical use. These findings are critical for ensuring sustainable practices in chemical manufacturing and minimizing ecological risks.

In conclusion, tert-butyl 3-(2-chloroacetamido)pyrrolidine-1-carboxylate (CAS No. 865432-10-6) stands out as a multifaceted compound with wide-ranging applications in chemistry and biology. Its unique structure, combined with recent research advancements, positions it as a key player in the development of innovative solutions across various scientific domains.